Cas no 13021-50-6 (2-Propanol,1-ethoxy-3-(1-methylethoxy)-)

• Product Name: 2-Propanol,1-ethoxy-3-(1-methylethoxy)-
• CAS No: 13021-50-6
• MF: C₈H₁₈O₃
• MW: 162.226723194122
• CID: 175273
• PubChem ID: 95635
• Update Time: 2025-04-19

2-Propanol,1-ethoxy-3-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-ethoxy-3-(1-methylethoxy)-
• 1-Ethoxy-3-isopropoxy-2-propanol
• 1-ethoxy-3-propan-2-yloxypropan-2-ol
• 1-Aethoxy-3-isopropoxy-propan-2-ol
• 1-ethoxy-3-iso-propoxy-2-propanol
• 1-ethoxy-3-isopropoxy-propan-2-ol
• 1-Ethoxy-3-isopropoxypropan-2-ol
• 1-Ethoxy-3-isopropyloxy-propan-2-ol
• 2-Propanol, 1-ethoxy-3-isopropoxy-
• AC1L3URO
• amp
• BRN 1739142
• NSC25568
• O1-Aethyl-O3-isopropyl-glycerin
• WLN: 2O1YQ1OY1&amp
• 13021-50-6
• NSC 25568
• NSC-25568
• AKOS018124067
• 1-Ethoxy-3-(1-methylethoxy)-2-propanol
• WLN: 2O1YQ1OY1&1
• DTXSID101030277
• 2-Propanol, 1-ethoxy-3-(1-methylethoxy)-

• Inchi： 1S/C8H18O3/c1-4-10-5-8(9)6-11-7(2)3/h7-9H,4-6H2,1-3H3
• InChI Key： ZATQNAGGARBGCM-UHFFFAOYSA-N
• SMILES： O(C(C)C)CC(COCC)O

Computed Properties

• Exact Mass: 162.12564
• Monoisotopic Mass: 162.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 0.9937 (rough estimate)
• Boiling Point: 228.93°C (rough estimate)
• Refractive Index: 1.4100 (estimate)
• PSA: 38.69